Cas no 62664-81-7 (Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1))
62664-81-7 structure
Product Name:Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1)
CAS No:62664-81-7
MF:C21H15N3O6
MW:405.360305070877
CID:436119
PubChem ID:71384061
Update Time:2025-04-19
Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1)
- 3-methylphenanthrene,1,3,5-trinitrobenzene
- 62664-81-7
- 3-Methylphenanthrene--1,3,5-trinitrobenzene (1/1)
- DTXSID10806338
-
- Inchi: 1S/C15H12.C6H3N3O6/c1-11-6-7-13-9-8-12-4-2-3-5-14(12)15(13)10-11;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h2-10H,1H3;1-3H
- InChI Key: ADTNJKFWPUUYDR-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.C12=CC(C)=CC=C1C=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 405.09615
- Monoisotopic Mass: 405.09608521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 449
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 129.42
Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
62664-81-7 (Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1)) Related Products
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